Cas no 1150164-37-6 (Methyl 5-tert-Butyl-1-(6-chloropyridin-2-yl)pyrazole-4-carboxylate)

Methyl 5-tert-Butyl-1-(6-chloropyridin-2-yl)pyrazole-4-carboxylate is a pyrazole-based intermediate with applications in agrochemical and pharmaceutical synthesis. Its structure features a tert-butyl group and a chloropyridinyl moiety, contributing to steric hindrance and reactivity, making it valuable for designing biologically active compounds. The ester functionality allows for further derivatization, enhancing its utility in fine chemical synthesis. This compound is particularly relevant in the development of crop protection agents, where its pyrazole core is leveraged for pesticidal activity. High purity and consistent quality ensure reliable performance in research and industrial applications. Proper handling and storage are recommended to maintain stability.
Methyl 5-tert-Butyl-1-(6-chloropyridin-2-yl)pyrazole-4-carboxylate structure
1150164-37-6 structure
Product Name:Methyl 5-tert-Butyl-1-(6-chloropyridin-2-yl)pyrazole-4-carboxylate
CAS No:1150164-37-6
MF:C14H16ClN3O2
MW:293.748742103577
MDL:MFCD11855910
CID:857976
PubChem ID:46739258
Update Time:2025-07-31

Methyl 5-tert-Butyl-1-(6-chloropyridin-2-yl)pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-(tert-butyl)-1-(6-chloropyridin-2-yl)-1H-pyrazole-4-carboxylate
    • 1-(6-chloro-2-pyridinyl)-5-(1,1-dimethylethyl)-1H-Pyrazole-4-carboxylic acid methyl ester
    • Methyl 5-tert-butyl-1-(6-chloropyridin-2-yl)pyrazole-4-carboxylate
    • tert-butyl 6-methyl-1,4-diazepane-1-carboxylate
    • Methyl5-(tert-butyl)-1-(6-chloropyridin-2-yl)-1H-pyrazole-4-carboxylate
    • DTXSID40674880
    • 1150164-37-6
    • DA-19381
    • 1H-Pyrazole-4-carboxylic acid, 1-(6-chloro-2-pyridinyl)-5-(1,1-dimethylethyl)-, methyl ester
    • BS-19353
    • Methyl 5-tert-butyl-1-(6-chloropyridin-2-yl)-1H-pyrazole-4-carboxylate
    • MFCD11855910
    • AKOS015837926
    • CS-0211633
    • Methyl 5-tert-Butyl-1-(6-chloropyridin-2-yl)pyrazole-4-carboxylate
    • MDL: MFCD11855910
    • Inchi: 1S/C14H16ClN3O2/c1-14(2,3)12-9(13(19)20-4)8-16-18(12)11-7-5-6-10(15)17-11/h5-8H,1-4H3
    • InChI Key: DPWMHTOIURWYFO-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=N1)N1C(=C(C(=O)OC)C=N1)C(C)(C)C

Computed Properties

  • Exact Mass: 293.0931045g/mol
  • Monoisotopic Mass: 293.0931045g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 57Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 288.3±23.0 °C at 760 mmHg

Methyl 5-tert-Butyl-1-(6-chloropyridin-2-yl)pyrazole-4-carboxylate Security Information

Methyl 5-tert-Butyl-1-(6-chloropyridin-2-yl)pyrazole-4-carboxylate Pricemore >>

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